Cas no 108664-83-1 (3-phenyl-1-thiophen-3-ylpropan-1-one)
108664-83-1 structure
Product Name:3-phenyl-1-thiophen-3-ylpropan-1-one
CAS No:108664-83-1
MF:C13H12OS
MW:216.298782348633
CID:1186699
PubChem ID:11344963
Update Time:2025-04-20
3-phenyl-1-thiophen-3-ylpropan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-1-thiophen-3-ylpropan-1-one
- DTXSID20463017
- 1-Propanone, 3-phenyl-1-(3-thienyl)-
- 108664-83-1
- SCHEMBL15574231
-
- Inchi: 1S/C13H12OS/c14-13(12-8-9-15-10-12)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2
- InChI Key: AMQYEBGXBHJSDK-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 216.06088618g/mol
- Monoisotopic Mass: 216.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 45.31000
- LogP: 3.56360
3-phenyl-1-thiophen-3-ylpropan-1-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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